Cas no 1804534-66-4 (6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804534-66-4
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930465
• Update Time: 2025-05-19

6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H10F3N3O2/c9-8(10,11)16-6-1-7(13)14-5(2-12)4(6)3-15/h1,15H,2-3,12H2,(H2,13,14)
• InChI Key： LVFFBGNMLGVQHB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N)N=C(CN)C=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: -0.3
• Topological Polar Surface Area: 94.4

Additional information on 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol

6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol, also known by its CAS number 1804534-66-4, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. Recent studies have highlighted its role as a promising intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting various diseases.

The molecular structure of 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol is characterized by a pyridine ring substituted with amino groups at positions 2 and 6, a trifluoromethoxy group at position 4, and a hydroxymethyl group at position 3. These functional groups contribute to its versatility in chemical reactions and biological interactions. The presence of the trifluoromethoxy group, in particular, imparts unique electronic properties that enhance the compound's stability and reactivity under specific conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of routes. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which have been optimized to achieve high yields and selectivity. These methods are not only environmentally friendly but also scalable for industrial production, making them highly suitable for large-scale manufacturing.

The applications of 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol extend beyond its role as an intermediate. It has been employed as a building block in the construction of complex heterocyclic compounds, which are crucial for drug discovery programs. For instance, it has been utilized in the synthesis of kinase inhibitors, which are pivotal in the treatment of cancer and other proliferative diseases.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of new materials for catalysis and sensing applications. Recent research has demonstrated its utility as a ligand in metalloporphyrin systems, which exhibit exceptional catalytic activity in oxidation reactions.

The growing interest in 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol can be attributed to its unique combination of chemical properties and biological activity. Its ability to modulate cellular signaling pathways makes it an attractive candidate for further exploration in drug development. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

In conclusion, 6-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-3-methanol stands as a testament to the ingenuity of modern synthetic chemistry. With its diverse applications and promising therapeutic potential, this compound continues to be a focal point for researchers across various disciplines. As advancements in chemical synthesis and biological sciences progress, it is anticipated that this compound will play an even more significant role in shaping future innovations in medicine and materials science.